(E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-(2-propan-2-yloxyphenyl)prop-2-enamide

• IUPAC Name: (E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-(2-propan-2-yloxyphenyl)prop-2-enamide
• InChI: InChI=1S/C20H16ClF3N2O2/c1-12(2)28-18-6-4-3-5-13(18)9-14(11-25)19(27)26-17-10-15(20(22,23)24)7-8-16(17)21/h3-10,12H,1-2H3,(H,26,27)/b14-9+
• InChI Key: PNODDEXZTKANHO-NTEUORMPSA-N
• Canonical SMILES: CC(C)OC1=CC=CC=C1C=C(C#N)C(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl
• Isomeric SMILES: CC(C)OC1=CC=CC=C1/C=C(\C#N)/C(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl
• Molecular Formula: C20H16ClF3N2O2
• Molecular Weight: 408.8 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a chloro-trifluoromethylphenyl group, a cyano group, a prop-2-enamide group, and a propan-2-yloxyphenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the carbon backbone. Detailed structural analysis would require techniques such as NMR spectroscopy, X-ray crystallography, or computational modeling.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in the molecule. For example, the cyano group might undergo addition reactions, and the chloro-trifluoromethyl group might be involved in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of polar functional groups like the cyano group would likely make it polar and potentially soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical compound, its mechanism of action would involve interaction with biological targets.

Future Directions

The future research directions for this compound would depend on its current applications. If it’s a new compound, initial studies would likely focus on determining its physical and chemical properties, reactivity, and potential uses.